Cas no 2172174-13-7 (4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-3-methylbutanoic acid)
4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-3-methylbutanoic acid
- EN300-1495926
- 2172174-13-7
- 4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)-3-methylbutanoic acid
-
- Inchi: 1S/C27H32N2O5/c1-17(13-25(30)31)14-28-26(32)19-12-6-7-18(19)15-29-27(33)34-16-24-22-10-4-2-8-20(22)21-9-3-5-11-23(21)24/h2-5,8-11,17-19,24H,6-7,12-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
- InChI Key: DRLRSANQZGMLGT-UHFFFAOYSA-N
- SMILES: O=C(C1CCCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(C)CC(=O)O
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 706
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 105Ų
4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1495926-1.0g |
4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)-3-methylbutanoic acid |
2172174-13-7 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1495926-50mg |
4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)-3-methylbutanoic acid |
2172174-13-7 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1495926-100mg |
4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)-3-methylbutanoic acid |
2172174-13-7 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1495926-250mg |
4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)-3-methylbutanoic acid |
2172174-13-7 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1495926-500mg |
4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)-3-methylbutanoic acid |
2172174-13-7 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1495926-1000mg |
4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)-3-methylbutanoic acid |
2172174-13-7 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1495926-2500mg |
4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)-3-methylbutanoic acid |
2172174-13-7 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1495926-5000mg |
4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)-3-methylbutanoic acid |
2172174-13-7 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1495926-10000mg |
4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)-3-methylbutanoic acid |
2172174-13-7 | 10000mg |
$14487.0 | 2023-09-28 |
4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-3-methylbutanoic acid Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-3-methylbutanoic acid
Introduction to 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-3-methylbutanoic Acid (CAS No. 2172174-13-7)
4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-3-methylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2172174-13-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopentyl moiety linked to a formamido group and an amino-substituted fluorene derivative. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a wide array of potential applications in medicinal chemistry.
The fluorene moiety in the molecular structure of this compound is particularly noteworthy. Fluorene derivatives are well-known for their stability, fluorescence properties, and biological activity. In recent years, there has been a surge in research focusing on fluorene-based compounds due to their utility as building blocks in the design of novel drugs and bioimaging agents. The methoxycarbonyl group attached to the fluorene ring further enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry. This group can participate in various transformations, such as peptide coupling reactions, which are crucial for the synthesis of biologically active peptides and proteins.
The cyclopentyl ring present in the molecule adds another layer of complexity and functionality. Cycloalkyl groups are frequently incorporated into drug molecules to improve pharmacokinetic properties, such as solubility and metabolic stability. The formamido group connects the cyclopentyl ring to the main chain of the molecule, which terminates with a 3-methylbutanoic acid moiety. This carboxylic acid group can serve as a point of attachment for further derivatization, enabling the creation of more complex molecular architectures.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have shown that the structural features of 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-3-methylbutanoic acid can be leveraged to develop novel therapeutic agents. For instance, the fluorene derivative has been explored as a potential scaffold for kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The cyclopentyl ring, on the other hand, may contribute to binding affinity by occupying hydrophobic pockets on the target protein.
In addition to its potential as an active pharmaceutical ingredient (API), this compound has also been investigated for its role as a chiral auxiliary in asymmetric synthesis. Chiral molecules are essential in pharmaceuticals because they often exist as enantiomers, which can have drastically different biological activities. The presence of chiral centers in 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-3-methylbutanoic acid makes it a promising candidate for facilitating enantioselective reactions, thereby enabling the synthesis of single-enantiomer drugs with improved efficacy and reduced side effects.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and flow chemistry, have been employed to streamline the process. These techniques not only improve efficiency but also minimize waste, aligning with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.
From a regulatory perspective, 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-3-methylbutanoic acid (CAS No. 2172174-13-7) must meet stringent quality standards before it can be considered for clinical use. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to confirm its identity and purity. Additionally, stability studies under various conditions are conducted to assess its shelf life and ensure consistent performance throughout storage and transportation.
The future prospects for this compound are promising, with ongoing research exploring its potential applications in drug discovery and material science. Collaborative efforts between academia and industry are likely to drive innovation, leading to new therapeutic strategies and advanced materials based on its unique chemical properties.
2172174-13-7 (4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-3-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)